Cas no 946346-19-6 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate)

5-(Thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate is a heterocyclic compound combining thiophene, oxazole, and coumarin moieties, offering a versatile scaffold for pharmaceutical and materials research. Its structure features a 1,2-oxazole core linked to a thiophene ring, enhancing electronic properties, while the coumarin-3-carboxylate group contributes to fluorescence and binding interactions. This compound is of interest due to its potential applications in medicinal chemistry, particularly as a precursor for bioactive molecules or fluorescent probes. Its synthetic flexibility allows for further functionalization, making it valuable for developing novel therapeutics or optoelectronic materials. The compound’s stability and reactivity profile support its utility in targeted research applications.

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate structure

946346-19-6 structure

Product Name:5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate

CAS No:946346-19-6

MF:C₁₈H₁₁NO₅S

MW:353.348643541336

CID:6278717

PubChem ID:8651518

Update Time:2025-10-25

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate
- AKOS024652956
- (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 2-oxochromene-3-carboxylate
- [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate
- Z98677371
- 946346-19-6
- F2496-1047
- (5-(thiophen-2-yl)isoxazol-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate
- Inchi： 1S/C18H11NO5S/c20-17(13-8-11-4-1-2-5-14(11)23-18(13)21)22-10-12-9-15(24-19-12)16-6-3-7-25-16/h1-9H,10H2
- InChI Key： BVZGVFJELHNHFK-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC(COC(C2C(=O)OC3C=CC=CC=3C=2)=O)=NO1

Computed Properties

Exact Mass: 353.03579362g/mol
Monoisotopic Mass: 353.03579362g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 566
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 107Å²

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2496-1047-2μmol	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2496-1047-5μmol	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2496-1047-10μmol	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2496-1047-20μmol	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2496-1047-1mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2496-1047-2mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2496-1047-3mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2496-1047-4mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2496-1047-5mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2496-1047-10mg	[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate	946346-19-6	90%+	10mg	$79.0	2023-05-16

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate Related Literature

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Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate

Comprehensive Overview of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate (CAS No. 946346-19-6)

The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate (CAS No. 946346-19-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its hybrid structure, combining thiophene, oxazole, and coumarin moieties, offers a versatile platform for applications ranging from pharmaceuticals to organic electronics. Researchers are particularly interested in its potential as a fluorescent probe or bioactive scaffold, given the photophysical properties of coumarin derivatives and the pharmacological relevance of heterocyclic compounds.

In recent years, the demand for multifunctional organic compounds has surged, driven by advancements in drug discovery and optoelectronic materials. This compound’s thiophene-oxazole segment is known for its electron-rich characteristics, making it a candidate for organic semiconductors or light-emitting diodes (LEDs). Meanwhile, the coumarin carboxylate moiety is widely studied for its antioxidant and anti-inflammatory properties, aligning with the growing focus on natural product-inspired therapeutics. Such dual functionality positions CAS No. 946346-19-6 as a subject of interdisciplinary research.

Synthetic accessibility and structure-activity relationship (SAR) studies are key topics in discussions about this compound. Chemists often explore modifications to its oxazolylmethyl or thiophene groups to enhance solubility or binding affinity for target proteins. Questions like *"How does the thiophene ring influence electronic properties?"* or *"Can coumarin derivatives improve bioavailability?"* frequently appear in academic forums and search engine queries, reflecting the compound’s relevance to both theoretical and applied science.

From an industrial perspective, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2-oxo-2H-chromene-3-carboxylate is also explored for its role in green chemistry initiatives. Its potential as a biodegradable material or catalyst aligns with global trends toward sustainable innovation. Environmental scientists investigate whether its degradation products are eco-friendly, addressing public concerns about chemical persistence and toxicity.

In summary, CAS No. 946346-19-6 represents a convergence of pharmacology, materials science, and environmental chemistry. Its multicomponent structure and adaptable properties make it a compelling case study for researchers tackling challenges in drug design, renewable energy, and pollution mitigation. As interest in heterocyclic hybrids grows, this compound is poised to remain at the forefront of scientific inquiry.